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These application notes provide a comprehensive overview and detailed protocols for inducing

hypertension in rodents using the Deoxycorticosterone Acetate (DOCA)-salt model combined

with uninephrectomy. This model is a widely utilized pre-clinical tool for investigating the

mechanisms of salt-sensitive hypertension and for evaluating the efficacy of novel therapeutic

agents.

Introduction
The DOCA-salt hypertensive model is a well-established experimental paradigm that mimics

low-renin hypertension in humans.[1][2] The administration of the mineralocorticoid DOCA, in

conjunction with a high-salt diet and reduced renal mass through uninephrectomy, leads to a

sustained increase in blood pressure.[2][3][4] This model is characterized by volume

expansion, increased sympathetic nervous system activity, and endothelial dysfunction, making

it highly relevant for studying the pathophysiology of cardiovascular and renal diseases.[5][6][7]

Experimental Overview
The establishment of the DOCA-salt uninephrectomy model involves an initial surgical

procedure to remove one kidney (uninephrectomy). Following a recovery period to allow for

compensatory renal hypertrophy, the animals are administered DOCA and provided with a

high-salt diet.[3][8] Blood pressure is monitored throughout the study to confirm the

development of hypertension.
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Data Presentation
Table 1: Anesthetic and Analgesic Agents for Rodent
Uninephrectomy
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Agent Class Drug
Dosage
(Rat)

Dosage
(Mouse)

Route of
Administrat
ion

Notes

Inhalant

Anesthetic
Isoflurane

Induction: 3-

5%,

Maintenance:

1.5-3% in

oxygen

Induction: 3-

5%,

Maintenance:

1.5-3% in

oxygen

Inhalation

Preferred

method due

to rapid

induction and

recovery.[9]

[10][11]

Injectable

Anesthetic

Ketamine/Xyl

azine

Cocktail

Ketamine: 70

mg/kg,

Xylazine: 7.0

mg/kg

Ketamine:

100 mg/kg,

Xylazine: 10

mg/kg

Intraperitonea

l (IP)

A common

combination

for injectable

anesthesia in

rodents.[2][9]

[10]

Pre-operative

Analgesic
Ketoprofen 2.5 mg/kg 5 mg/kg

Subcutaneou

s (SC)

Administered

prior to

surgery to

manage pain.

[3][7]

Post-

operative

Analgesic

Buprenorphin

e SR
1-1.2 mg/kg 0.5-1 mg/kg

Subcutaneou

s (SC)

Provides

long-acting

pain relief

post-surgery.

[12]

Local

Anesthetic

Lidocaine/Bu

pivacaine

0.5%

Lidocaine,

0.25%

Bupivacaine

0.5%

Lidocaine,

0.25%

Bupivacaine

Subcutaneou

s (at incision

site)

Used to block

nerve

conduction at

the surgical

site for

additional

pain

management.

[9][11][13]
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Table 2: DOCA and Salt Administration Protocol
Parameter Recommendation Notes

Animal Model
Male Sprague-Dawley or

Wistar rats (200-300g)

Other strains and mice can

also be used.[4][14]

DOCA Dosage 20-25 mg/kg

Administered subcutaneously

twice a week or via a slow-

release pellet.[2][4]

DOCA Vehicle
Dimethylformamide (DMF) or

sesame oil

DOCA is dissolved in a

suitable vehicle for injection.[2]

Salt Supplementation
1% NaCl + 0.2% KCl in

drinking water

Provided ad libitum following

uninephrectomy and initiation

of DOCA treatment.[15][16]

Duration of Treatment 4-6 weeks
Sufficient to induce a sustained

hypertensive state.[2]

Experimental Protocols
Pre-operative Procedures

Animal Acclimation: House animals in a controlled environment (23 ± 2°C, 12/12h light/dark

cycle) for at least one week prior to the surgical procedure to allow for acclimation.[14]

Fasting: Fast the animals overnight (approximately 8 hours) before surgery to reduce the risk

of anesthetic complications.[3]

Anesthesia and Analgesia: Anesthetize the animal using an appropriate method as detailed

in Table 1. Administer a pre-operative analgesic to manage pain.[3][7]

Surgical Preparation: Shave the fur from the surgical area (flank) and disinfect the skin using

three alternating scrubs of an antiseptic solution (e.g., povidone-iodine or chlorhexidine) and

70% ethanol.[3][17] Place the animal on a heating pad to maintain body temperature

throughout the procedure.[3][7] Apply ophthalmic ointment to the eyes to prevent corneal

drying.[3][17]
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Uninephrectomy Surgical Protocol
Incision: Make a small flank incision (approximately 1.5-2 cm) through the skin and

underlying muscle layers to expose the kidney.[2][15]

Kidney Exteriorization: Gently exteriorize the kidney through the incision.

Ligation: Securely ligate the renal artery, renal vein, and ureter together with a single suture

(e.g., 4-0 silk).

Nephrectomy: Excise the kidney distal to the ligature.

Hemostasis: Check for any bleeding from the renal pedicle. If necessary, apply gentle

pressure with a sterile cotton-tipped applicator.

Wound Closure: Close the muscle layer using an absorbable suture (e.g., 4-0 Vicryl) and the

skin with non-absorbable sutures or wound clips.[18]

Post-operative Care
Recovery: Monitor the animal continuously until it is fully recovered from anesthesia and able

to maintain sternal recumbency.[19] Provide a heat source during the recovery period to

prevent hypothermia.[3][19]

Analgesia: Administer post-operative analgesics as described in Table 1 to manage pain for

at least 3 days following surgery.[3]

Monitoring: Observe the animal daily for signs of pain, distress, or infection at the surgical

site.

Recovery Period: Allow a 14-day recovery period after uninephrectomy to permit

compensatory renal hypertrophy before initiating DOCA and salt treatment.[3][8]

Induction of Hypertension
DOCA Administration: Begin subcutaneous injections of DOCA or implant a DOCA pellet.[2]

[4]
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High-Salt Diet: Replace the drinking water with a solution containing 1% NaCl and 0.2% KCl.

[15][16]

Blood Pressure Monitoring: Measure blood pressure at regular intervals (e.g., weekly) using

a non-invasive tail-cuff method or radiotelemetry for continuous monitoring. A significant

increase in blood pressure is typically observed within the first 7 days of treatment, with a

sustained elevation over the following weeks.[3][20]
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Caption: Experimental workflow for the DOCA-salt uninephrectomy model.
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Caption: Signaling pathways in DOCA-salt induced hypertension.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12370813#surgical-procedures-for-doca-salt-model-
uninephrectomy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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